Cas no 932699-74-6 (3-[tert-butyl(dimethyl)silyl]oxy-N-methoxy-N-methyl-propanamide)

• Product Name: 3-[tert-butyl(dimethyl)silyl]oxy-N-methoxy-N-methyl-propanamide
• CAS No: 932699-74-6
• MF: C₁₁H₂₅NO₃Si
• MW: 247.41
• CID: 5113629
• Update Time: 2025-10-31

3-[tert-butyl(dimethyl)silyl]oxy-N-methoxy-N-methyl-propanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-N-methoxy-N-methyl-
• 3-[tert-butyl(dimethyl)silyl]oxy-N-methoxy-N-methyl-propanamide

• Inchi： 1S/C11H25NO3Si/c1-11(2,3)16(6,7)15-9-8-10(13)12(4)14-5/h8-9H2,1-7H3
• InChI Key： MNIUVFSODVGLOC-UHFFFAOYSA-N
• SMILES： C(N(OC)C)(=O)CCO[Si](C(C)(C)C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on 3-[tert-butyl(dimethyl)silyl]oxy-N-methoxy-N-methyl-propanamide

3-[tert-butyl(dimethyl)silyl]oxy-N-methoxy-N-methyl-propanamide (CAS No. 932699-74-6)

The compound 3-[tert-butyl(dimethyl)silyl]oxy-N-methoxy-N-methyl-propanamide, identified by the CAS registry number CAS No. 932699-74-6, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is notable for its unique structure, which combines a silyl ether group with an amide functional group, making it a versatile building block in organic synthesis.

Recent studies have highlighted the importance of silyl ethers, such as the tert-butyl(dimethyl)silyl group present in this compound, in protecting hydroxyl groups during complex organic syntheses. The tert-butyl(dimethyl)silyl group is particularly favored due to its stability under harsh reaction conditions and its ability to be selectively removed under specific acidic or enzymatic conditions. This makes the compound an invaluable tool in the synthesis of intricate molecules, including those relevant to pharmaceutical research.

The amide functional group in 3-[tert-butyl(dimethyl)silyl]oxy-N-methoxy-N-methyl-propanamide further enhances its utility by providing sites for potential reactivity or bioavailability modulation. Amides are known for their stability and ability to form hydrogen bonds, which are critical properties in drug design and delivery systems. Recent advancements in medicinal chemistry have demonstrated how such functional groups can be exploited to improve the pharmacokinetic profiles of bioactive compounds.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution reactions or coupling reactions involving appropriate silylating agents and amide precursors. The choice of synthetic pathway often depends on the desired scalability and purity of the final product. Researchers have also explored green chemistry approaches to synthesize similar compounds, emphasizing the use of renewable resources and minimizing environmental impact.

The application of CAS No. 932699-74-6 extends beyond traditional organic synthesis into areas such as polymer chemistry and materials science. For instance, the silyl ether group can serve as a precursor for generating silicon-containing polymers with tailored properties, such as improved thermal stability or mechanical strength. Recent studies have shown how such materials can be employed in advanced composites and high-performance coatings.

In conclusion, 3-[tert-butyl(dimethyl)silyl]oxy-N-methoxy-N-methyl-propanamide (CAS No. 932699-74-6) stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across diverse scientific disciplines. Its unique structure and functional groups make it an essential component in both academic research and industrial development, continually driving innovation in the chemical sciences.